Cas no 2171783-03-0 (5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171783-03-0
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6189902
• PubChem ID: 165592339
• Update Time: 2025-06-27

5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
• 2171783-03-0
• 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
• EN300-1646861

• Inchi： 1S/C12H18N2OS/c1-2-4-12(5-3-1)10(13-6-8-15-12)11-14-7-9-16-11/h7,9-10,13H,1-6,8H2
• InChI Key： OKGUBWSEEIXOAF-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C2(CCCCC2)OCCN1

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.4Ų

Additional information on 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2171783-03-0 and Product Name: 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane

The compound with the CAS number 2171783-03-0 and the product name 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane represents a significant advancement in the field of medicinal chemistry. This spirocyclic azaspiro compound features a unique structural framework that has garnered considerable attention due to its potential biological activities and mechanistic insights. The presence of both thiazole and azaspiro moieties suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has seen a surge in interest towards heterocyclic compounds, particularly those incorporating spirocyclic structures. Spirocycles are known for their rigid conformation and ability to mimic the three-dimensional shape of biological targets, thereby enhancing binding affinity. The 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane molecule exemplifies this trend by combining the pharmacophoric properties of thiazole and azaspiro units. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties, while azaspiro compounds have shown promise in modulating enzyme activity and receptor binding.

Recent studies have highlighted the importance of spirocyclic compounds in developing novel therapeutic agents. The spirocyclic core in 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane provides a stable scaffold that can be further functionalized to enhance its biological efficacy. For instance, modifications at the thiazole ring can introduce additional hydrogen bonding or hydrophobic interactions with target proteins, while the azaspiro moiety can serve as a hinge region for optimizing binding geometry. This dual functionality makes the compound an attractive scaffold for designing small-molecule inhibitors.

The synthesis of 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The spirocyclic formation typically involves cyclization reactions under controlled temperatures and catalysts. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methodologies not only improve synthetic efficiency but also allow for greater structural diversity, enabling medicinal chemists to explore a wide range of analogs.

From a biological perspective, the thiazole and azaspiro moieties in 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane offer multiple sites for interaction with biological targets. Thiazole derivatives are known to exhibit inhibitory effects on various enzymes and receptors, including those involved in metabolic pathways and signal transduction. The azaspiro unit, on the other hand, can modulate protein-protein interactions by occupying specific binding pockets. This dual pharmacophoric nature makes the compound a versatile tool for investigating drug-target interactions.

Current research is focused on evaluating the pharmacological profile of 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane using both in vitro and in vivo models. Preliminary studies have shown promising results in terms of antimicrobial activity and modulation of inflammatory responses. The compound's ability to interact with bacterial enzymes has raised interest in its potential as an antibiotic or antifungal agent. Additionally, its anti-inflammatory properties suggest applications in treating chronic inflammatory diseases.

The structural complexity of 5-(1,3-thiazol-2-yl)-1-oza-spiro(4H-pyrazole–4′H-pyrimidin–2-one) necessitates advanced computational methods for structure-based drug design. Molecular docking simulations have been used to predict binding affinities and identify key interactions between the compound and target proteins. These simulations provide valuable insights into the compound's mechanism of action and guide further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify lead compounds with improved efficacy.

In conclusion, 2171783–03–0 represents a significant contribution to the field of medicinal chemistry due to its unique structural features and potential biological activities. The combination of thiazole and azaspiro moieties offers a rich chemical space for drug discovery, making it an attractive scaffold for developing novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications in treating various diseases.